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Compound Name:
SODIUM

HEXAMETAPHOSPHATE

Cat. No.: B3428674 Get Quote

An In-depth Technical Guide to Sodium
Hexametaphosphate
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of sodium hexametaphosphate (SHMP), a

versatile inorganic polymer. It covers its fundamental chemical and physical properties,

synthesis methodologies, mechanisms of action, and applications relevant to research and

development, with a focus on providing actionable data and protocols for a scientific audience.

Core Properties and Identification
Sodium hexametaphosphate is a salt with the chemical formula Na₆[(PO₃)₆].[1] However, the

commercial product is typically a mixture of polymeric metaphosphates, more accurately

termed sodium polymetaphosphate.[1][2] It is widely recognized for its role as a sequestrant,

emulsifier, dispersing agent, and food additive (E number E452i).[1][3]

For ease of reference, the key quantitative properties of sodium hexametaphosphate are

summarized in the table below.
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Property Value Citations

CAS Number

10124-56-8 (hexamer); 68915-

31-1 (polymetaphosphate

mixture)

[1][4][5][6][7]

Molecular Formula (NaPO₃)₆ or Na₆P₆O₁₈ [1][7][8]

Molecular Weight 611.77 g/mol [1][5][7]

Appearance
White, odorless, crystalline

powder or glassy solid
[3][8][9]

Density ~2.48 g/cm³ [1][10]

Melting Point 628 °C (1,162 °F) [1][6]

Boiling Point 1,500 °C (2,730 °F) [1][5]

Solubility in Water Soluble [1][2]

Solubility in Organic Solvents Insoluble [1][2]

pH (1% solution) ~5.8 - 7.0 [4][8]

Synthesis and Production
Sodium hexametaphosphate is synthesized through the thermal condensation of a sodium

phosphate precursor. Several methods exist, with the most common starting from monosodium

orthophosphate.

The diagram below illustrates the primary pathway for the industrial production of sodium
hexametaphosphate from monosodium orthophosphate.
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Step 1: Dehydration

Step 2: Polymerization

Step 3: Quenching & Finishing
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Caption: Synthesis of Sodium Hexametaphosphate.
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This protocol describes the synthesis of SHMP from monosodium orthophosphate.[1][2][9][11]

Starting Material: Monosodium orthophosphate (NaH₂PO₄).

Step 1: Dehydration to Pyrophosphate:

Place a measured quantity of NaH₂PO₄ into a high-temperature resistant crucible (e.g.,

porcelain or graphite).

Heat the crucible to approximately 250 °C. This can be done in a muffle furnace.

Maintain this temperature until the evolution of water ceases, indicating the conversion to

sodium acid pyrophosphate (Na₂H₂P₂O₇). The reaction is: 2NaH₂PO₄ → Na₂H₂P₂O₇ +

H₂O.[1]

Step 2: Polymerization to Hexametaphosphate:

Increase the furnace temperature to above 620 °C (typically 650-700 °C) to melt the

sodium acid pyrophosphate.[9][11]

Continue heating until the melt is clear and bubble formation has stopped. This signifies

the completion of the polymerization reaction: 3Na₂H₂P₂O₇ → (NaPO₃)₆ + 3H₂O.[1]

Step 3: Quenching:

Rapidly cool (quench) the molten glass from over 650 °C to between 60-80 °C.[9] This is a

critical step to obtain the amorphous, glassy form of SHMP. This can be achieved by

pouring the melt onto a chilled metal plate.

Step 4: Finishing:

Once cooled, the resulting glassy solid can be crushed, milled, or pulverized to obtain the

desired particle size for the final product.

Mechanism of Action & Applications
SHMP's functionality stems from its structure as a polyphosphate anion, which allows it to act

as a potent chelating agent (sequestrant) and a highly effective dispersing agent.[3]
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The primary mechanism of SHMP is its ability to form stable, soluble complexes with divalent

and trivalent metal cations, particularly Ca²⁺, Mg²⁺, and Fe³⁺.[3][12]
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(NaPO₃)₆

Soluble Metal-Phosphate
Complex

 chelates

Insoluble Precipitates
(e.g., CaCO₃, Mg(OH)₂)

 inhibits

Metal Cation
(e.g., Ca²⁺, Mg²⁺)

 forms

Prevents Scaling,
Improves Water Softness,

Stabilizes Formulations

Click to download full resolution via product page

Caption: Chelation action of Sodium Hexametaphosphate.

This chelating action is crucial in:

Water Treatment: It acts as a water softener by sequestering calcium and magnesium ions,

preventing the formation of mineral scale and inhibiting corrosion in pipes and boilers.[10]

[13]

Food Industry: In foods, it prevents discoloration and off-flavors by binding metal ions that

can catalyze oxidation. It also improves texture and stability in dairy products, processed

meats, and beverages.[1][3]

Drug Development: As an excipient, it can stabilize formulations by preventing the

precipitation of active pharmaceutical ingredients (APIs) with polyvalent cations.
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Dispersing Agent: SHMP is widely used as a deflocculant to break down aggregates of clay

and other soil types for particle size analysis.[1][14]

Flotation Processes: In mineral processing, SHMP acts as a depressant and dispersant. It

can prevent the adsorption of hydrophilic precipitates (like Mg(OH)₂) onto the surface of

valuable minerals (e.g., chalcopyrite), thereby improving flotation recovery.[15][16]

Biological Research: Recent studies have explored SHMP's role in biological systems. It has

been shown to induce calcium signaling in mammalian oocytes, suggesting it can influence

cellular processes.[17] It also exhibits antimicrobial activity, particularly against Gram-positive

bacteria, by increasing cell wall permeability.[18]

Experimental Protocols for Analysis and Application
This method determines the phosphate content, which is a measure of SHMP purity.[19]

Sample Preparation:

Dry approximately 10 g of SHMP at 110 °C overnight and cool in a desiccator.

Accurately weigh 1.0 g of the dried sample and dissolve it in 25 mL of distilled water.

Transfer the solution to a 500 mL volumetric flask and dilute to the mark with distilled

water.

Hydrolysis and Precipitation:

Pipette exactly 25 mL of the sample solution (containing ~50 mg SHMP) into a 500 mL

beaker.

Add 5 mL of concentrated nitric acid and stir.

Add 220 mL of distilled water pre-heated to 60 °C and stir. Let stand for 10 minutes.

Add 10 g of purified ammonium nitrate and stir to dissolve.

At 50 °C, add 100 mL of a freshly prepared 10% (w/v) ammonium molybdate solution. Stir

vigorously with a glass rod for 10 minutes. Let stand for 30 minutes to allow the
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ammonium phosphomolybdate precipitate to form.

Filtration and Washing:

Filter the precipitate through Whatman No. 40 filter paper.

Wash the precipitate with 10 mL of 2N nitric acid, followed by a 1% potassium nitrate

solution until the filtrate is no longer acidic (tested with litmus paper).

Titration:

Transfer the filter paper and precipitate back to the beaker.

Dissolve the precipitate in a known excess volume of standardized 1N sodium hydroxide

(e.g., 60 mL).

Add a few drops of phenolphthalein indicator.

Titrate the excess NaOH with standardized 1N sulfuric acid until the pink color disappears.

Calculation:

Calculate the volume of 1N NaOH consumed by the precipitate.

Each mL of 1N NaOH is equivalent to 0.003086 g of P₂O₅.

Calculate the percentage of P₂O₅ in the original sample.

This protocol outlines the general use of SHMP in preparing soil or ceramic suspensions for

analysis.[14]

Preparation of Dispersing Solution:

Prepare a stock solution by dissolving SHMP in deionized water. A common concentration

is around 50 g per liter of solution.[14]

Sample Preparation:

Weigh a known amount of the solid sample (e.g., soil, clay).
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Add the sample to a beaker containing a specific volume of the SHMP dispersing solution.

Dispersion:

Agitate the suspension vigorously using a mechanical shaker, ultrasonic bath, or high-

speed stirrer for a predetermined time (e.g., 15-30 minutes) to ensure complete particle

de-agglomeration.

Analysis:

Immediately introduce the dispersed sample into the particle size analyzer (e.g., laser

diffraction instrument) for measurement. The SHMP will keep the particles suspended and

separated during the analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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